Cas no 2649063-52-3 (1,4-difluoro-2-isocyanato-5-nitrobenzene)

1,4-Difluoro-2-isocyanato-5-nitrobenzene is a fluorinated aromatic isocyanate derivative with a nitro substituent, offering unique reactivity for specialized chemical synthesis. The presence of both fluorine and isocyanate functional groups enhances its utility as a versatile intermediate in the preparation of pharmaceuticals, agrochemicals, and advanced materials. The electron-withdrawing nitro group further modifies its reactivity, enabling selective transformations. Its fluorine substituents contribute to improved stability and metabolic resistance in derived compounds. This compound is particularly valuable in the synthesis of heterocycles and functionalized aromatic systems, where its distinct substitution pattern allows for precise structural modifications under controlled conditions.

1,4-difluoro-2-isocyanato-5-nitrobenzene structure

2649063-52-3 structure

Product Name:1,4-difluoro-2-isocyanato-5-nitrobenzene

CAS No:2649063-52-3

MF:C₇H₂F₂N₂O₃

MW:200.099188327789

CID:6143919

PubChem ID:165650830

Update Time:2025-10-24

1,4-difluoro-2-isocyanato-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

- 1,4-difluoro-2-isocyanato-5-nitrobenzene
- 2649063-52-3
- EN300-1788186
- Inchi： 1S/C7H2F2N2O3/c8-4-2-7(11(13)14)5(9)1-6(4)10-3-12/h1-2H
- InChI Key： RJYHSUSOFRFNKQ-UHFFFAOYSA-N
- SMILES： FC1C=C(C(=CC=1[N+](=O)[O-])F)N=C=O

Computed Properties

Exact Mass: 200.00334825g/mol
Monoisotopic Mass: 200.00334825g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 275
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 75.2Å²

1,4-difluoro-2-isocyanato-5-nitrobenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1788186-0.05g	1,4-difluoro-2-isocyanato-5-nitrobenzene	2649063-52-3	0.05g	$816.0	2023-09-19
Enamine	EN300-1788186-0.1g	1,4-difluoro-2-isocyanato-5-nitrobenzene	2649063-52-3	0.1g	$855.0	2023-09-19
Enamine	EN300-1788186-0.25g	1,4-difluoro-2-isocyanato-5-nitrobenzene	2649063-52-3	0.25g	$893.0	2023-09-19
Enamine	EN300-1788186-0.5g	1,4-difluoro-2-isocyanato-5-nitrobenzene	2649063-52-3	0.5g	$933.0	2023-09-19
Enamine	EN300-1788186-1.0g	1,4-difluoro-2-isocyanato-5-nitrobenzene	2649063-52-3	1g	$971.0	2023-06-02
Enamine	EN300-1788186-2.5g	1,4-difluoro-2-isocyanato-5-nitrobenzene	2649063-52-3	2.5g	$1903.0	2023-09-19
Enamine	EN300-1788186-5.0g	1,4-difluoro-2-isocyanato-5-nitrobenzene	2649063-52-3	5g	$2816.0	2023-06-02
Enamine	EN300-1788186-10.0g	1,4-difluoro-2-isocyanato-5-nitrobenzene	2649063-52-3	10g	$4176.0	2023-06-02
Enamine	EN300-1788186-1g	1,4-difluoro-2-isocyanato-5-nitrobenzene	2649063-52-3	1g	$971.0	2023-09-19
Enamine	EN300-1788186-5g	1,4-difluoro-2-isocyanato-5-nitrobenzene	2649063-52-3	5g	$2816.0	2023-09-19